Cas no 887267-53-0 (Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate)

• Product Name: Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
• CAS No: 887267-53-0
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• MDL: MFCD07783808
• CID: 712956
• Update Time: 2023-11-22

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
• Benzenepropanoic acid,2,5-difluoro-b-oxo-,ethyl ester
• 2,5-Difluoro-beta-Oxo-Benzenepropanoic Acid Ethyl Ester
• ETHYL 2,5-DIFLUOROBENZOYLACETATE
• AK111399
• 3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
• SBB064543
• 4567AC
• AX8128087
• Ethyl 3-(2,5-Difluorophenyl)-3-oxopropionate
• Ethyl 2,5-difluoro-β-oxobenzenepropanoate (ACI)
• Ethyl 2-(2,5-difluorobenzoyl)acetate

• MDL： MFCD07783808
• Inchi： 1S/C11H10F2O3/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13/h3-5H,2,6H2,1H3
• InChI Key： FLBIFWLBLQKDAE-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C(F)=CC=C(F)C=1)=O)OCC

Computed Properties

• Exact Mass: 228.06000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2

Experimental Properties

• Boiling Point: 275.7℃ at 760 mmHg
• PSA: 43.37000
• LogP: 2.10070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters